
Safety, handling, and MSDS for 1-(2-
Aminopyridin-3-yl)ethanol

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: 1-(2-Aminopyridin-3-yl)ethanol

Cat. No.: B3291112 Get Quote

An In-depth Technical Guide to the Safe Handling of 1-(2-Aminopyridin-3-yl)ethanol

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist
Disclaimer: This document has been prepared to provide comprehensive safety guidance for 1-
(2-Aminopyridin-3-yl)ethanol. Due to the limited availability of a specific Material Safety Data

Sheet (MSDS) for this compound, the information herein is synthesized from data on

structurally related compounds, including pyridine, aminopyridines, and amino alcohols. It is

imperative that this guide is used in conjunction with standard laboratory safety practices and a

thorough risk assessment for the specific experimental context.

Introduction and Compound Profile
1-(2-Aminopyridin-3-yl)ethanol is a substituted aminopyridine derivative. The presence of the

aminopyridine core suggests that this compound shares toxicological and handling

characteristics with other aminopyridines, which are known to be toxic and require careful

handling.[1] The ethanol substituent may influence its physical properties, such as solubility

and reactivity. This guide provides a framework for managing the risks associated with the

handling and use of this compound in a research and development setting.
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IUPAC Name: 1-(2-Aminopyridin-3-yl)ethanol

CAS Number: 869567-91-9[2]

Molecular Formula: C₇H₁₀N₂O

Molecular Weight: 138.17 g/mol [3]

Table 1: Estimated Physicochemical Properties (Note: These are estimated values based on

the structure and data from related compounds.)

Property Value Source/Justification

Appearance
Likely a solid at room

temperature

Based on related

aminopyridine compounds.[3]

Boiling Point > 200 °C

Higher than pyridine due to the

ethanol group capable of

hydrogen bonding.

Solubility
Soluble in water and polar

organic solvents

The ethanol and amino groups

increase polarity and potential

for hydrogen bonding.[4]

Stability

Stable under recommended

storage conditions. May be

sensitive to light and air.

Pyridine derivatives can be

hygroscopic and sensitive to

oxidation.[5]

Hazard Identification and GHS Classification
(Inferred)
A definitive Globally Harmonized System (GHS) classification for 1-(2-Aminopyridin-3-
yl)ethanol is not readily available. The following classification is inferred from the known

hazards of aminopyridines and related structures.[1][6][7]

Table 2: Inferred GHS Classification
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Hazard Class Category Pictogram Signal Word
Hazard
Statement

Acute Toxicity,

Oral
Category 3/4 💀 Danger/Warning

H301: Toxic if

swallowed /

H302: Harmful if

swallowed[6]

Acute Toxicity,

Dermal
Category 3/4 💀 Danger/Warning

H311: Toxic in

contact with skin

/ H312: Harmful

in contact with

skin[8]

Skin

Corrosion/Irritatio

n

Category 2 ❗ Warning
H315: Causes

skin irritation[6]

Serious Eye

Damage/Irritation
Category 2A ❗ Warning

H319: Causes

serious eye

irritation[6]

Specific Target

Organ Toxicity

(Single

Exposure)

Category 3 ❗ Warning

H335: May

cause respiratory

irritation[6]

This inferred classification underscores the need for stringent safety measures.

Toxicological Profile: An Evidence-Based
Assessment
The primary toxicological concern with aminopyridines is their effect on the nervous system.[1]

They are known to be readily absorbed through the skin and gastrointestinal tract.[1]

Acute Effects: Exposure can lead to symptoms such as dizziness, headache, nausea, and

respiratory irritation.[4] Ingestion can be particularly dangerous.[5]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://chemdmart.com/public/assets/images/productDoc/3-aminopyridine-msds.pdf
http://www.thermofishersci.in/msds/pyridine.pdf
https://chemdmart.com/public/assets/images/productDoc/3-aminopyridine-msds.pdf
https://chemdmart.com/public/assets/images/productDoc/3-aminopyridine-msds.pdf
https://chemdmart.com/public/assets/images/productDoc/3-aminopyridine-msds.pdf
https://www.epa.gov/sites/default/files/2017-01/documents/nci-2006_0.pdf
https://www.epa.gov/sites/default/files/2017-01/documents/nci-2006_0.pdf
https://postapplescientific.com/12-safety-precautions-to-follow-when-handling-pyridine/
https://postapplescientific.com/handling-pyridine-best-practices-and-precautions/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3291112?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dermal and Ocular Effects: Direct contact is expected to cause skin and serious eye

irritation.[8][9] Prolonged contact may lead to more severe local effects.

Inhalation: While likely a solid, any dust or aerosol generated can cause respiratory tract

irritation.

Chronic Effects: There is a lack of data on the chronic effects of this specific compound.

However, due to the pyridine moiety, potential effects on the liver, kidneys, and central

nervous system should be considered with repeated exposure.[9]

Core Directive: Safe Handling and Storage
Protocols
A proactive approach to safety is paramount when working with this compound.

Engineering Controls: The First Line of Defense
All work with 1-(2-Aminopyridin-3-yl)ethanol, including weighing and solution preparation,

must be conducted in a certified chemical fume hood to minimize inhalation exposure.[4][5] The

fume hood should have adequate airflow and be located in a well-ventilated laboratory.[10]

Personal Protective Equipment (PPE): A Non-Negotiable
Barrier
The selection of appropriate PPE is critical. The following diagram outlines the decision-making

process for PPE selection.
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Handling 1-(2-Aminopyridin-3-yl)ethanol?

Handling solid? Handling solution?

Minimum PPE:
- Nitrile or Neoprene Gloves
- Chemical Splash Goggles

- Lab Coat

Minimum PPE:
- Nitrile or Neoprene Gloves
- Chemical Splash Goggles

- Lab Coat

Risk of Splash?

No

Add Face Shield

Yes

Click to download full resolution via product page

Caption: PPE selection workflow for handling 1-(2-Aminopyridin-3-yl)ethanol.

Step-by-Step PPE Protocol:

Gloves: Wear nitrile or neoprene gloves.[5] Latex gloves are not recommended.[5] Always

double-glove if there is a high risk of exposure.

Eye Protection: Chemical splash goggles are mandatory.[4]

Lab Coat: A fully buttoned lab coat should be worn to protect against skin contact.[9]
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Face Shield: Use a face shield in addition to goggles when there is a significant risk of

splashing.[11]

Storage Requirements
Store in a tightly closed container in a cool, dry, and well-ventilated area.[8][10]

Keep away from sources of ignition and incompatible materials such as strong oxidizing

agents and strong acids.[8][9]

The storage area should be clearly labeled with the appropriate hazard warnings.

Emergency Procedures: Preparedness and
Response
Immediate and appropriate action is crucial in the event of an exposure or spill.

First-Aid Measures
Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[5][12]

Skin Contact: Immediately flush the affected area with plenty of water for at least 15 minutes

while removing contaminated clothing.[5][12] Seek medical attention.

Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. If breathing

has stopped, give artificial respiration. Seek immediate medical attention.[12]

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.

Seek immediate medical attention.[8]

Spill Response Protocol
The following workflow should be initiated in the event of a spill.
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Spill of 1-(2-Aminopyridin-3-yl)ethanol

Evacuate immediate area and alert others

Don appropriate PPE (respirator may be needed for large spills)

Contain the spill with absorbent material (e.g., sand, vermiculite)

Carefully collect the absorbed material into a sealed container for disposal

Decontaminate the spill area with a suitable cleaning agent

Dispose of waste as hazardous material

Click to download full resolution via product page

Caption: Step-by-step spill response workflow.

Detailed Spill Cleanup Steps:

Evacuate and Alert: Immediately evacuate the spill area and inform your supervisor and

colleagues.
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Don PPE: Wear appropriate PPE, including respiratory protection if the spill is large or

generates dust.[9]

Contain: For solid spills, carefully sweep up the material. For liquid spills, use an inert

absorbent material like sand or vermiculite to contain it.[4] Do not use combustible materials.

Collect: Place the contained material into a clearly labeled, sealed container for hazardous

waste disposal.[10]

Decontaminate: Clean the spill area thoroughly.

Dispose: Dispose of all contaminated materials as hazardous waste in accordance with

institutional and local regulations.

Firefighting Measures
Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[13]

Hazards: Combustion may produce toxic gases, including carbon monoxide, carbon dioxide,

and nitrogen oxides.[13]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[13]

Disposal Considerations
All waste containing 1-(2-Aminopyridin-3-yl)ethanol must be treated as hazardous waste.

Collect waste in labeled, sealed containers.

Do not mix with other waste streams unless instructed to do so by your institution's

environmental health and safety department.

Follow all local, state, and federal regulations for hazardous waste disposal.

Conclusion
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While specific safety data for 1-(2-Aminopyridin-3-yl)ethanol is limited, a comprehensive

safety protocol can be established by analyzing its structural components. The aminopyridine

core dictates a need for high caution due to its potential toxicity. By adhering to the engineering

controls, PPE requirements, and emergency procedures outlined in this guide, researchers can

handle this compound with a high degree of safety. A thorough, experiment-specific risk

assessment should always be performed before commencing any new work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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